Cas no 2137814-41-4 (Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl-)

• Product Name: Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl-
• CAS No: 2137814-41-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5260425
• Update Time: 2025-08-05

Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl-

• Inchi： 1S/C10H11N3O/c14-6-8-10(7-1-2-7)12-9-5-11-3-4-13(8)9/h3-5,7,14H,1-2,6H2
• InChI Key： WFHVODVXZIULQB-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=C(CO)N1C=CN=C2

Additional information on Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl-

Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- (CAS No. 2137814-41-4): A Comprehensive Overview

Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- (CAS No. 2137814-41-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The imidazopyrazine scaffold is characterized by a fused ring system consisting of an imidazole and a pyrazine ring. The presence of the cyclopropyl group at the 2-position of the pyrazine ring imparts additional stability and pharmacological properties to the molecule. Recent studies have highlighted the importance of this structural modification in enhancing the bioavailability and target specificity of imidazopyrazine derivatives.

In terms of its chemical structure, Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- is a white crystalline solid with a molecular formula of C₁₃H₁₅N₃O and a molecular weight of approximately 233.27 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various biochemical assays and pharmaceutical formulations.

The synthesis of Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a cyclopropyl-substituted aldehyde with an appropriate amine to form an intermediate imine, which is then cyclized to form the imidazopyrazine core. Subsequent reduction and functionalization steps yield the final product. This synthetic strategy has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

Recent research has focused on the biological activities of Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- and its analogs. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has demonstrated promising anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the modulation of key signaling pathways such as NF-κB and MAPK.

In preclinical studies, Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- has shown favorable pharmacokinetic properties, including good oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further development as a therapeutic agent. Ongoing clinical trials are evaluating its safety and efficacy in treating inflammatory diseases and cancer.

The potential neuroprotective effects of Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- have also been explored. Preliminary studies suggest that it may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for its application in neurological disorders.

In conclusion, Imidazo[1,2-a]pyrazine-3-methanol, 2-cyclopropyl- (CAS No. 2137814-41-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an important focus of ongoing research in medicinal chemistry and drug development. As more data from preclinical and clinical studies become available, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.